Cas no 90870-00-1 (Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester)

• Product Name: Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
• CAS No: 90870-00-1
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 817431
• PubChem ID: 225492
• Update Time: 2025-04-19

Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
• ethyl 5-chloro-2-(methanesulfonamido)benzoate
• NSC14995
• 90870-00-1
• DTXSID50279981
• NSC 14995
• NSC-14995

• Inchi： 1S/C10H12ClNO4S/c1-3-16-10(13)8-6-7(11)4-5-9(8)12-17(2,14)15/h4-6,12H,3H2,1-2H3
• InChI Key： JTPHRBYAWFJCGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OCC)C=1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 277.0175567g/mol
• Monoisotopic Mass: 277.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų